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Abstract
This technical guide provides a detailed examination of the key physical and chemical

properties of 3-ethoxypropionic acid (CAS No. 4324-38-3). Intended for researchers,

scientists, and professionals in drug development, this document synthesizes critical data on its

molecular characteristics, thermodynamic properties, and safety profile. Through a combination

of tabulated data, experimental methodologies, and expert analysis, this guide aims to serve as

an essential resource for the effective handling, application, and study of this compound.

Introduction: Understanding 3-Ethoxypropionic Acid
3-Ethoxypropionic acid, with the chemical formula C5H10O3, is a carboxylic acid

characterized by the presence of an ethoxy group at the beta position relative to the carboxyl

group. This structural arrangement imparts a unique combination of properties, influencing its

solubility, reactivity, and potential applications in various scientific fields. A thorough

understanding of its physical properties is paramount for its use in experimental design,

chemical synthesis, and formulation development. This guide provides a detailed overview of

these properties, underpinned by authoritative data and standardized experimental protocols.

Molecular and Chemical Identity
A precise understanding of the molecular identity of a compound is the foundation of all

scientific investigation. The fundamental identifiers and structural details of 3-ethoxypropionic
acid are summarized below.
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Identifier Value Source

CAS Number 4324-38-3 [1][2]

Molecular Formula C5H10O3 [1][2]

Molecular Weight 118.13 g/mol [1][2]

Canonical SMILES CCOCCC(=O)O [3]

InChIKey
Not explicitly available in

search results

Synonyms
3-Ethoxypropanoic acid,

Propanoic acid, 3-ethoxy-
[2][3]

Molecular Structure Diagram

O

H

C

O

C

H H

C

H

H

O

C

H

H

C

H

H

H

Click to download full resolution via product page

Caption: 2D structure of 3-ethoxypropionic acid.

Physicochemical Properties
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The physicochemical properties of 3-ethoxypropionic acid are critical for predicting its

behavior in various systems, from reaction kinetics to biological interactions.

Property Value Conditions Source

Appearance
Clear, colorless to

almost colorless liquid
Ambient [1]

Density 1.05 g/cm³ Not Specified [1]

Boiling Point 112-114 °C 15 Torr [1]

Refractive Index 1.4200 to 1.4220 Not Specified [1]

pKa 4.32 ± 0.10 Predicted [1]

LogP 0.188 Estimated [1]

Solubility Profile
The solubility of a compound is a critical parameter in drug development and chemical

synthesis, dictating its bioavailability and reaction medium compatibility.

Solvent Solubility (g/L) Temperature (°C) Source

Water 180.68 25 [3]

Ethanol 243.25 25 [3]

Methanol 442.83 25 [3]

Isopropanol 138.36 25 [3]

The presence of both a hydrophilic carboxylic acid group and a moderately hydrophobic ethoxy

group gives 3-ethoxypropionic acid appreciable solubility in both aqueous and organic

solvents.

Spectroscopic Data
Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of

chemical compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. While specific spectra are not directly provided in the search results, their availability

is noted.[2]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-ethoxypropionic acid would be expected to show characteristic absorptions for

the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, and C-O

stretches of the ether and ester functionalities. The availability of FTIR and vapor phase IR

spectra has been documented.[2]

Safety and Handling
A comprehensive understanding of the hazards associated with a chemical is crucial for

ensuring laboratory safety.

Safety Parameter Value Source

GHS Classification
Causes serious eye damage

(H318)
[2]

Risk Statements R34 (Causes burns) [1]

Safety Statements

S26 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice), S36/37/39

(Wear suitable protective

clothing, gloves, and eye/face

protection)

[1]

RIDADR 3265 [1]

Hazard Class 6.1(b) [1]

Packing Group III [1]

Storage Temperature 2-8°C [1]
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Precautionary Measures: Due to its corrosive nature, appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when

handling 3-ethoxypropionic acid.[2] Work should be conducted in a well-ventilated area or

under a chemical fume hood.

Experimental Protocols
The determination of physical properties relies on standardized and reproducible experimental

methods. Below are representative protocols for key properties.

Determination of Boiling Point
The boiling point of a liquid is a key indicator of its volatility.

Boiling Point Determination

Sample Placement
Place a small amount of 3-ethoxypropionic acid in a distillation flask.

Apparatus Setup
Assemble a distillation apparatus with a thermometer and condenser.

Heating
Gently heat the flask.

Observation
Record the temperature at which a steady stream of distillate is collected.

Click to download full resolution via product page

Caption: Workflow for boiling point determination.

Causality: The boiling point is reached when the vapor pressure of the liquid equals the

surrounding atmospheric pressure. The recorded temperature reflects the energy required to

overcome intermolecular forces.

Measurement of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a useful

tool for identification and purity assessment.
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Refractive Index Measurement

Calibration
Calibrate the refractometer with a standard of known refractive index.

Sample Application
Apply a few drops of 3-ethoxypropionic acid to the prism.

Reading
View the scale through the eyepiece and record the refractive index.

Temperature Control
Ensure the measurement is taken at a constant, recorded temperature.

Click to download full resolution via product page

Caption: Workflow for refractive index measurement.

Causality: The refractive index is dependent on the density and composition of the substance.

It is a highly sensitive property that can be used to monitor changes in a sample's purity or

composition.

Conclusion
The physical properties of 3-ethoxypropionic acid, from its molecular weight and density to its

solubility and safety profile, are essential data points for its application in research and

development. This guide has provided a comprehensive overview of these characteristics,

grounded in available scientific literature. By understanding and applying this information,

researchers can more effectively and safely utilize this versatile chemical compound.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3-Ethoxypropionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021120#what-are-the-physical-properties-of-3-
ethoxypropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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